Cas no 4429-47-4 (2,5-Anhydro-D-glucitol-1,6-diphosphate)

• Product Name: 2,5-Anhydro-D-glucitol-1,6-diphosphate
• CAS No: 4429-47-4
• MF: C₆H₁₄O₁₁P₂
• MW: 324.11628484726
• CID: 325394
• PubChem ID: 445555
• Update Time: 2025-04-19

2,5-Anhydro-D-glucitol-1,6-diphosphate Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,2,5-anhydro-, 1,6-bis(dihydrogen phosphate)
• 2,5-Anhydro-D-glucitol-1,6-diphosphate
• PD059997
• NS00069451
• SCHEMBL20154711
• 2,5-Anhydro-D-glucitol 1,6-diphosphate
• 2,5-Anhydro-D-glucitol1,6-diphosphate
• 4429-47-4
• W-202770
• 2,5-Anhydro-D-glucitol-1,6-diphosphate is known as a phosphofructokinase inhibitor.
• [(2R,3S,4S,5S)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
• DB02778
• 2,5-Anhydroglucitol-1,6-Biphosphate
• 2,5-Anhydroglucitol 1,6-Bisphosphate
• 2,5-anhydro-1,6-di-O-phosphono-D-glucitol
• [(2S,3S,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
• (((2S,3S,4S,5R)-3,4-dihydroxy-5-((phosphonooxy)methyl)oxolan-2-yl)methoxy)phosphonic acid
• {[(2S,3S,4S,5R)-3,4-dihydroxy-5-[(phosphonooxy)methyl]oxolan-2-yl]methoxy}phosphonic acid

• Inchi： 1S/C6H14O11P2/c7-5-3(1-15-18(9,10)11)17-4(6(5)8)2-16-19(12,13)14/h3-8H,1-2H2,(H2,9,10,11)(H2,12,13,14)/t3-,4+,5-,6-/m1/s1
• InChI Key： WSMBXSQDFPTODV-JGWLITMVSA-N
• SMILES： P(=O)(O)(O)OC[C@H]1[C@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O

Computed Properties

• Exact Mass: 324.00100
• Monoisotopic Mass: 324.00113525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 183Ų

Experimental Properties

• PSA: 202.83000
• LogP: -2.30580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides